molecular formula C19H29N3O2 B13815144 1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol CAS No. 6286-93-7

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol

Cat. No.: B13815144
CAS No.: 6286-93-7
M. Wt: 331.5 g/mol
InChI Key: AXZNOSPAISASMF-UHFFFAOYSA-N
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Description

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol is a complex organic compound that features a quinoline moiety substituted with a methoxy group and an amino group linked to a propanol chain

Preparation Methods

The synthesis of 1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the quinoline derivative, followed by the introduction of the methoxy group. The final steps involve the formation of the propanol chain and the attachment of the dipropylamino group. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, such as controlling temperature, pH, and using specific catalysts .

Chemical Reactions Analysis

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol can undergo various chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

    Reduction: Using reducing agents such as sodium borohydride or lithium aluminum hydride, the compound can be reduced to form different derivatives.

    Substitution: Nucleophilic substitution reactions can occur, especially at the amino and methoxy positions, using reagents like alkyl halides or acyl chlorides.

    Major Products: The major products formed depend on the specific reaction conditions and reagents used. .

Scientific Research Applications

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol involves its interaction with specific molecular targets. The quinoline moiety can intercalate with DNA, affecting replication and transcription processes. The dipropylamino group may interact with various receptors or enzymes, modulating their activity. The exact pathways involved depend on the specific biological context and the presence of other interacting molecules .

Comparison with Similar Compounds

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol can be compared with other similar compounds, such as:

Properties

CAS No.

6286-93-7

Molecular Formula

C19H29N3O2

Molecular Weight

331.5 g/mol

IUPAC Name

1-(dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol

InChI

InChI=1S/C19H29N3O2/c1-4-9-22(10-5-2)14-16(23)13-21-18-12-17(24-3)11-15-7-6-8-20-19(15)18/h6-8,11-12,16,21,23H,4-5,9-10,13-14H2,1-3H3

InChI Key

AXZNOSPAISASMF-UHFFFAOYSA-N

Canonical SMILES

CCCN(CCC)CC(CNC1=C2C(=CC(=C1)OC)C=CC=N2)O

Origin of Product

United States

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